(7-Aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate

• Molecular Formula: C48H34Br4N6O5S2
• Molecular Weight: 1158.6 g/mol
• IUPAC Name: (7-aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate
• InChI: InChI=1S/C20H8Br4O5.2C14H13N3S/c21-11-5-9-17(13(23)15(11)25)28-18-10(6-12(22)16(26)14(18)24)20(9)8-4-2-1-3-7(8)19(27)29-20;2*1-17(2)10-4-6-12-14(8-10)18-13-7-9(15)3-5-11(13)16-12/h1-6,25-26H;2*3-8,15H,1-2H3
• InChI Key: TYUKWZKONRHYLK-UHFFFAOYSA-N
• Canonical SMILES: C[N+](=C1C=CC2=NC3=C(C=C(C=C3)N)SC2=C1)C.C[N+](=C1C=CC2=NC3=C(C=C(C=C3)N)SC2=C1)C.C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Br)[O-])Br)Br)[O-])Br

Description

This compound is a hybrid structure combining two distinct moieties:

Phenothiazinium core: The "(7-aminophenothiazin-3-ylidene)-dimethylazanium" component is a cationic phenothiazine derivative. Phenothiazinium dyes, such as methylene blue, are well-known for their redox properties, photodynamic activity, and applications in biological staining and catalysis .

Brominated spiroxanthene system: The "2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate" moiety is a tetrahalogenated spirocyclic xanthene derivative. Brominated xanthenes, like eosin Y, are fluorescent probes and catalysts in organic synthesis due to their strong electron-withdrawing substituents and visible-light absorption .

This hybrid structure likely exhibits synergistic properties, such as enhanced photostability, redox activity, or fluorescence, derived from both components.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared below with structurally or functionally analogous molecules, focusing on key physicochemical and biological properties.

Table 1: Comparative Analysis of Key Features

Compound Name	Core Structure	Halogenation	Key Functional Groups	Applications/Properties	References
(7-Aminophenothiazin-3-ylidene)-dimethylazanium;2',4',5',7'-tetrabromo-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate	Phenothiazinium + spiroxanthene	Tetrabromo	-NH2, -N(CH3)2+, -Br, -OH, ketone	Potential redox catalysis, fluorescent probes, enzyme inhibition
Methylene Blue (Azure A)	Phenothiazinium	None	-N(CH3)2+	Caspase inhibition, antimicrobial activity, histology staining
Azure B	Phenothiazinium	None	-N(CH3)(CH2CH3)+	Caspase inhibition (higher potency than methylene blue)
Eosin Y	Xanthene	Tetrabromo	-Br, -OH, ketone	Fluorescent labeling, photodynamic therapy
2',4',5',7'-Tetraiodofluorescein	Xanthene	Tetraiodo	-I, -OH, ketone	Radiocontrast agent, optical imaging
2-(3-Methyl-3H-diazirin-3-yl)ethyl 2-(2,4,5,7-tetrabromo-3,6-dihydroxy-9H-xanthen-9-yl)benzoate	Xanthene + diazirine	Tetrabromo	-Br, -OH, diazirine	Photoaffinity labeling, enzyme cofactor studies

Key Findings from Comparative Studies

Phenothiazinium Derivatives: Methylene blue and azure B share the phenothiazinium core but lack the brominated xanthene moiety. They inhibit caspases via oxidation of catalytic cysteine residues, with azure B showing ~30% higher activity due to its methylamino substituent . The target compound’s dimethylazanium group may enhance solubility and redox cycling compared to uncharged analogs.

Spiroxanthene Derivatives: Eosin Y and tetraiodofluorescein are structurally analogous to the brominated xanthene moiety. Bromination increases electron-withdrawing capacity and photostability compared to iodinated derivatives .

Hybrid Structures: The diazirine-containing xanthene in demonstrates that halogenation and spirocyclic frameworks enhance utility in photochemical applications. The target compound’s phenothiazinium-xanthene hybrid may combine caspase inhibition (phenothiazinium) with fluorescence-based tracking (xanthene) .

Synthetic Challenges: Bromination at the 2',4',5',7' positions of xanthene requires precise control to avoid overhalogenation, as seen in tetraiodofluorescein synthesis . Coupling the phenothiazinium and xanthene moieties likely involves nucleophilic substitution or condensation reactions, similar to methods in and for spirocyclic systems.